Ethyl 2-amino-3-(4-methylphenyl)propanoate Hydrochloride

• IUPAC Name: ethyl 2-amino-3-(4-methylphenyl)propanoate;hydrochloride
• InChI: InChI=1S/C12H17NO2.ClH/c1-3-15-12(14)11(13)8-10-6-4-9(2)5-7-10;/h4-7,11H,3,8,13H2,1-2H3;1H
• InChI Key: ONWAJBBMBVNQBF-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(CC1=CC=C(C=C1)C)N.Cl
• Molecular Formula: C12H18ClNO2
• Molecular Weight: 243.73 g/mol
• CAS RN: 856570-94-0

Description

Ethyl 2-amino-3-(4-methylphenyl)propanoate Hydrochloride is a chemical compound with the molecular formula C12H18ClNO2. It is intended for research use only and is not suitable for human or veterinary use.

Molecular Structure Analysis

The molecular structure of Ethyl 2-amino-3-(4-methylphenyl)propanoate Hydrochloride can be represented by the InChI code: 1S/C12H17NO2.ClH/c1-3-15-12(14)8-11(13)10-6-4-9(2)5-7-10;/h4-7,11H,3,8,13H2,1-2H3;1H. This code provides a unique representation of the compound’s molecular structure, including the arrangement of atoms and the bonds between them.

Physical And Chemical Properties Analysis

Ethyl 2-amino-3-(4-methylphenyl)propanoate Hydrochloride has a molecular weight of 243.73 g/mol. Unfortunately, specific physical and chemical properties such as melting point, boiling point, and solubility were not available in the sources I found.

Scientific Research Applications

Human Urinary Carcinogen Metabolites: Biomarkers for Tobacco and Cancer

This review focuses on human urinary carcinogen metabolites as practical markers for gaining insights into tobacco use and cancer links. It covers the quantification of carcinogens and their metabolites in the urine of smokers or those exposed to environmental tobacco smoke (ETS), highlighting the utility of these assays in providing information about carcinogen dose, exposure delineation, and carcinogen metabolism in humans. Such biomarkers are critical for future studies on tobacco and human cancer, especially regarding new tobacco products, harm reduction strategies, and the evaluation of human carcinogen exposure from ETS (Hecht, 2002).

FTY720 for Cancer Therapy

2-Amino-2-[2-(4-octylphenyl)]-1,3-propanediol hydrochloride (FTY720) is highlighted as a potent immunosuppressant with FDA approval for treating multiple sclerosis. The review discusses FTY720's preclinical antitumor efficacy in several cancer models, indicating its potential beyond immunosuppression. This underscores the therapeutic versatility of specific chemical compounds in treating diseases, including cancer (Zhang et al., 2013).

Biodegradation and Fate of Ethyl Tert-Butyl Ether (ETBE) in Soil and Groundwater

This review compiles current knowledge on the biodegradation and fate of ETBE, a gasoline ether oxygenate, in soil and groundwater. It discusses microbial abilities to degrade ETBE aerobically and the potential for aerobic biodegradation by examining metabolic pathways and genetic factors influencing ETBE metabolism. The presence of co-contaminants may affect the aerobic biodegradation of ETBE, pointing to the complexity of environmental remediation (Thornton et al., 2020).

Safety and Hazards

Safety information for Ethyl 2-amino-3-(4-methylphenyl)propanoate Hydrochloride indicates that it may cause skin irritation, serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.